Cas no 2138082-34-3 (3-Hydroxy-4-(2-methylbutan-2-yl)cyclohexan-1-one)

• Product Name: 3-Hydroxy-4-(2-methylbutan-2-yl)cyclohexan-1-one
• CAS No: 2138082-34-3
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 6580521
• PubChem ID: 165491039
• Update Time: 2025-06-12

3-Hydroxy-4-(2-methylbutan-2-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-4-(2-methylbutan-2-yl)cyclohexan-1-one
• 2138082-34-3
• EN300-1159291
• 3-Hydroxy-4-(2-methylbutan-2-yl)cyclohexan-1-one

• Inchi： 1S/C11H20O2/c1-4-11(2,3)9-6-5-8(12)7-10(9)13/h9-10,13H,4-7H2,1-3H3
• InChI Key： MIHOICZAZRBNLY-UHFFFAOYSA-N
• SMILES： OC1CC(CCC1C(C)(C)CC)=O

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-Hydroxy-4-(2-methylbutan-2-yl)cyclohexan-1-one

3-Hydroxy-4-(2-methylbutan-2-yl)cyclohexan-1-one (CAS No. 2138082-34-3): An Emerging Compound in Medicinal Chemistry

3-Hydroxy-4-(2-methylbutan-2-yl)cyclohexan-1-one (CAS No. 2138082-34-3) is a promising compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its cyclohexane ring and substituted hydroxyl and methylbutyl groups, has been the subject of numerous studies aimed at elucidating its biological activities and potential as a lead molecule for drug development.

The structure of 3-Hydroxy-4-(2-methylbutan-2-yl)cyclohexan-1-one is particularly noteworthy. The cyclohexane ring provides a rigid scaffold that can influence the compound's conformational stability, while the hydroxyl group at the 3-position and the 2-methylbutan-2-yl group at the 4-position contribute to its polarity and lipophilicity. These structural features are crucial for its interactions with biological targets, such as enzymes and receptors, which are often key players in various disease pathways.

Recent research has highlighted the potential of 3-Hydroxy-4-(2-methylbutan-2-yl)cyclohexan-1-one in several therapeutic areas. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in both in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its antioxidant activity. Oxidative stress is a common underlying factor in many chronic diseases, including cardiovascular disease and neurodegenerative disorders. Studies have shown that 3-Hydroxy-4-(2-methylbutan-2-yl)cyclohexan-1-one possesses strong antioxidant properties, capable of scavenging free radicals and protecting cells from oxidative damage. This dual anti-inflammatory and antioxidant profile positions it as a potential therapeutic agent for a wide range of conditions.

In addition to its biological activities, the synthesis of 3-Hydroxy-4-(2-methylbutan-2-yl)cyclohexan-1-one has been optimized to improve yield and scalability. Various synthetic routes have been explored, with one prominent method involving the selective hydroxylation of a cyclohexene derivative followed by alkylation with a 2-methylbutyl halide. These advancements in synthetic chemistry have made it more feasible to produce this compound on a larger scale for further preclinical and clinical studies.

The pharmacokinetic properties of 3-Hydroxy-4-(2-methylbutan-2-yl)cyclohexan-1-one have also been investigated to assess its suitability as a drug candidate. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and exhibits good bioavailability, which is essential for oral drug formulations. Additionally, its metabolic stability suggests that it may have a longer half-life in vivo, reducing the frequency of dosing required for therapeutic efficacy.

Despite these promising findings, further research is needed to fully understand the mechanisms of action and potential side effects of 3-Hydroxy-4-(2-methylbutan-2-yl)cyclohexan-1-one. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models of various diseases. These studies will provide valuable insights into its therapeutic potential and help guide future clinical trials.

In conclusion, 3-Hydroxy-4-(2-methylbutan-2-yl)cyclohexan-1-one (CAS No. 2138082-34-3) represents an exciting advancement in medicinal chemistry. Its unique structure, combined with its anti-inflammatory and antioxidant activities, makes it a promising lead molecule for drug development. As research continues to uncover more about this compound's properties and applications, it holds significant potential to contribute to the treatment of various diseases and improve patient outcomes.